(Z)-4-(N,N-diethylsulfamoyl)-N-(6-methoxy-3-(2-methoxyethyl)benzo[d]thiazol-2(3H)-ylidene)benzamide

• IUPAC Name: 4-(diethylsulfamoyl)-N-[6-methoxy-3-(2-methoxyethyl)-1,3-benzothiazol-2-ylidene]benzamide
• InChI: InChI=1S/C22H27N3O5S2/c1-5-24(6-2)32(27,28)18-10-7-16(8-11-18)21(26)23-22-25(13-14-29-3)19-12-9-17(30-4)15-20(19)31-22/h7-12,15H,5-6,13-14H2,1-4H3
• InChI Key: NOAMFFMVCBFUJY-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)S(=O)(=O)C1=CC=C(C=C1)C(=O)N=C2N(C3=C(S2)C=C(C=C3)OC)CCOC
• Molecular Formula: C22H27N3O5S2
• Molecular Weight: 477.6 g/mol

Description

(Z)-4-(N,N-diethylsulfamoyl)-N-(6-methoxy-3-(2-methoxyethyl)benzo[d]thiazol-2(3H)-ylidene)benzamide is a useful research compound. Its molecular formula is C22H27N3O5S2 and its molecular weight is 477.59. The purity is usually 95%.
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Scientific Research Applications

1. Synthesis Techniques and Efficiency Chemical research has harnessed the structural complexity and biological activity of benzothiazole derivatives, employing innovative synthetic methods to create these compounds. Notably, Saeed et al. (2013) and Saeed (2009) presented efficient synthetic pathways for N-substituted benzamides with a benzo[d]thiazol motif, leveraging heterocyclization and microwave-promoted cyclization respectively. These methods offer a cleaner, faster, and more efficient synthesis compared to traditional techniques (Saeed et al., 2013), (Saeed, 2009).

2. Antimicrobial Applications The antimicrobial potential of benzothiazole derivatives is significant, as evidenced by research. Chawla (2016) and Priya et al. (2006) reported the synthesis of thiazole derivatives with promising antimicrobial activity against a spectrum of pathogens, indicating their potential as antimicrobial agents. Notably, certain derivatives exhibited heightened activity, emphasizing the influence of molecular structure on antimicrobial efficacy (Chawla, 2016), (Priya et al., 2006).

3. Applications in Material Science Benzothiazole derivatives have found applications in material science, particularly as chemosensors. Wang et al. (2015) synthesized coumarin benzothiazole derivatives capable of detecting cyanide ions through a Michael addition reaction, exhibiting a visible color change and fluorescence quenching. This suggests potential applications in environmental monitoring and analytical chemistry (Wang et al., 2015).